Cas no 893643-13-5 (methyl 5,5,5-trifluoro-2,4-dioxopentanoate)
893643-13-5 structure
Product Name:methyl 5,5,5-trifluoro-2,4-dioxopentanoate
CAS No:893643-13-5
MF:C6H5F3O4
MW:198.096712827682
CID:6163317
PubChem ID:23005467
Update Time:2024-01-05
methyl 5,5,5-trifluoro-2,4-dioxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5,5,5-trifluoro-2,4-dioxopentanoate
- EN300-1126442
- AKOS004115354
- methyl trifluoro-acetylpyruvate
- 893643-13-5
-
- Inchi: 1S/C6H5F3O4/c1-13-5(12)3(10)2-4(11)6(7,8)9/h2H2,1H3
- InChI Key: VNLOVAOJIJZFLD-UHFFFAOYSA-N
- SMILES: FC(C(CC(C(=O)OC)=O)=O)(F)F
Computed Properties
- Exact Mass: 198.01399312g/mol
- Monoisotopic Mass: 198.01399312g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.4Ų
methyl 5,5,5-trifluoro-2,4-dioxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126442-0.05g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1126442-0.1g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1126442-0.25g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1126442-0.5g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1126442-1.0g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1126442-2.5g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1126442-5.0g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1126442-10.0g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1126442-1g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1126442-5g |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate |
893643-13-5 | 95% | 5g |
$2028.0 | 2023-10-26 |
methyl 5,5,5-trifluoro-2,4-dioxopentanoate Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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